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Compound of Interest

Compound Name: Strontium oxalate

Cat. No.: B1213420

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the primary applications of strontium
oxalate (SrC204) in analytical chemistry. The protocols herein are designed to offer
comprehensive, step-by-step guidance for the quantitative analysis of strontium through
gravimetric, volumetric, and thermal methods.

Gravimetric Determination of Strontium as
Strontium Oxalate

This method relies on the precipitation of strontium ions from a solution as sparingly soluble
strontium oxalate monohydrate (SrC204-H20), which is then dried and weighed. This
technique is valued for its high accuracy and precision when performed meticulously.

Quantitative Data
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Parameter Value Reference(s)
Molecular Weight of SrC20a4 175.64 g/mol [1]
Molecular Weight of
193.65 g/mol Calculated
SrC204-H20
Solubility Product (Ksp) of
~5.6 x 10~8 [1]12]
SrC20a
Solubility in Water 0.05 g/L (at 25°C) [2]

Experimental Protocol

Objective: To determine the concentration of strontium in an aqueous sample by gravimetric

analysis.

Materials:

» Strontium-containing solution (e.g., strontium chloride or nitrate)

e Ammonium oxalate ((NH4)2C204) solution (5% wi/v)

¢ Dilute acetic acid

e Dilute ammonium hydroxide

o Methyl red indicator

e Ashless filter paper

e Gooch crucible

e Drying oven

o Muffle furnace

e Analytical balance

Procedure:
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Sample Preparation: Accurately pipette a known volume of the strontium-containing solution
into a 250 mL beaker. Dilute with deionized water to approximately 100 mL.

Acidification: Add a few drops of methyl red indicator and acidify the solution with a few
drops of dilute acetic acid until the solution turns pink.

Precipitation: Heat the solution to boiling and slowly add a freshly prepared 5% solution of
ammonium oxalate with constant stirring. Continue adding the ammonium oxalate solution
until no further precipitation is observed. Add a slight excess to ensure complete
precipitation.

Digestion: Keep the solution hot (just below boiling) for approximately one hour. This
process, known as digestion, allows the precipitate particles to grow, making them easier to
filter.

pH Adjustment: Add dilute ammonium hydroxide dropwise until the indicator changes from
red to yellow, indicating a neutral or slightly alkaline solution.

Cooling and Filtration: Allow the solution to cool to room temperature. Filter the precipitate
through a pre-weighed Gooch crucible or a quantitative ashless filter paper.

Washing: Wash the precipitate with a dilute solution of ammonium oxalate, followed by small
portions of cold deionized water to remove any soluble impurities.

Drying and Weighing: Dry the precipitate in an oven at 110-120°C to a constant weight. The
final product is strontium oxalate monohydrate (SrC204-H20).

Calculation: Calculate the mass of strontium in the original sample using the following
formula: Mass of Sr (g) = (Mass of SrC204-H20 precipitate (g) x Atomic weight of Sr) /
Molecular weight of SrC204-H20

Experimental Workflow
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Precipitation

Strontium-containing Sample

!

Acidify with Acetic Acid

:

Heat to Boiling

!

Add Ammonium Oxalate Solution

:

Digest Precipitate

!

Adjust pH with Ammonium Hydroxide

Separation g Weighing

Cool to Room Temperature

:

Filter Precipitate

:

Wash Precipitate

:

Dry at 110-120°C

:

Weigh SrC204-H20

Calc$ation

Calculate Mass of Strontium

Precipitation

Precipitate and Wash SrC20a4

Titration

Dissolve Precipitate in H2SOa4

¢

Heat Solution to 60-80°C

¢

Titrate with Standard KMnOa

¢

Observe Persistent Pink Color

Calculation

Calculate Moles of KMnOa

¢

Calculate Moles of H2C20a4

¢

Determine Moles of Sr

:

Calculate Mass of Strontium
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SrC204-H20 (s)
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Initial Solution

Solution containing Sr?* and Ca?*

Selective Precipitation

Adjust pH to ~4.0

Add Oxalate Solution

Precipitate SrC204

Separation

Filter

SrC20a4 Precipitate Filtrate containing Ca%*
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Strontium oxalate CAS#: 814-95-9 [m.chemicalbook.com]
e 2. Strontium oxalate | 814-95-9 [chemicalbook.com]

» To cite this document: BenchChem. [Application Notes and Protocols for Strontium Oxalate
in Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213420#strontium-oxalate-applications-in-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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